1-(2-Chlorobenzyl)-3'-(3-fluoro-4-methylphenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide

• IUPAC Name: 1'-[(2-chlorophenyl)methyl]-3-(3-fluoro-4-methylphenyl)-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C24H18ClFN2O4S/c1-15-10-11-17(12-20(15)26)28-22(29)14-33(31,32)24(28)18-7-3-5-9-21(18)27(23(24)30)13-16-6-2-4-8-19(16)25/h2-12H,13-14H2,1H3
• InChI Key: QYQJAZIXPJHOCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)CS(=O)(=O)C23C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl)F
• Molecular Formula: C24H18ClFN2O4S
• Molecular Weight: 484.9 g/mol
• CAS No.: 941977-79-3

Description

1-(2-Chlorobenzyl)-3'-(3-fluoro-4-methylphenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide is a useful research compound. Its molecular formula is C24H18ClFN2O4S and its molecular weight is 484.93. The purity is usually 95%.
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Scientific Research Applications

Spiroindolone Agents in Malaria Treatment

KAE609 (Cipargamin) , a new spiroindolone agent, has shown potent, fast-acting schizonticidal properties in the treatment of malaria. This study delves into the pharmacokinetics of KAE609, including absorption, distribution, metabolism, and excretion in healthy male subjects. KAE609 demonstrates extensive metabolism, with several metabolites identified. This research highlights the potential of spiroindolone compounds in malaria therapy, providing a foundation for exploring related compounds for similar applications (Huskey et al., 2016).

Spiroindolone Compounds in Anesthesia

Another relevant study focuses on the use of midazolam , a benzodiazepine with a somewhat related structure, in anesthesia. While not a direct match, this research illuminates how structurally complex compounds can impact anesthesia induction and maintenance, showcasing potential research avenues for similar compounds in clinical settings (Fragen et al., 1981).

Metabolism and Excretion in Humans

The disposition and metabolism of SB-649868 , an orexin receptor antagonist, offers insights into the metabolic pathways and excretion mechanisms of complex molecules. This study could serve as a comparative basis for understanding how similar compounds, including spiroindolones, are processed in the human body, highlighting the importance of metabolic studies in drug development (Renzulli et al., 2011).

Safety and Dosimetry in Radiotracer Studies

Research on 11C-CS1P1 , a radiotracer targeting sphingosine-1-phosphate receptor 1, provides valuable data on safety, dosimetry, and the potential for clinical applications in inflammation studies. This type of research is critical for understanding the safety profiles of new compounds and their potential applications in diagnostic imaging and therapy (Brier et al., 2022).